2-((1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-1-(indolin-1-yl)ethanone

• IUPAC Name: 2-[1-(3-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-1-(2,3-dihydroindol-1-yl)ethanone
• InChI: InChI=1S/C21H16ClN5OS/c22-15-5-3-6-16(10-15)27-20-17(11-25-27)21(24-13-23-20)29-12-19(28)26-9-8-14-4-1-2-7-18(14)26/h1-7,10-11,13H,8-9,12H2
• InChI Key: GLEGTVSFFXHFEF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CSC3=NC=NC4=C3C=NN4C5=CC(=CC=C5)Cl
• Molecular Formula: C21H16ClN5OS
• Molecular Weight: 421.9 g/mol

Description

2-((1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-1-(indolin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H16ClN5OS and its molecular weight is 421.9. The purity is usually 95%.
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Scientific Research Applications

1. Insecticidal Activities

• Research on pyrazole-based tetrahydropyrimidine derivatives, which are structurally related to the compound , has demonstrated their efficacy as insecticides. Some compounds in this class have shown 100% mortality against certain pest species (Halim, Ramadan, Rizk, & El-Hashash, 2020).

2. Antimicrobial and Anticancer Properties

• Novel pyrazole derivatives, similar to the specified compound, have been evaluated for their antimicrobial and anticancer activities. Some of these derivatives outperformed standard drugs in tests, indicating their potential in these applications (Hafez, El-Gazzar, & Al-Hussain, 2016).

3. Antiviral Activities

• Research involving 1H-pyrazolo[3,4-b]pyridin derivatives has explored their potential as antiviral agents. These studies have evaluated the cytotoxicity and efficacy against viruses such as HSV1 and HAV-MBB, demonstrating the potential application of similar compounds in antiviral therapies (Attaby, Elghandour, Ali, & Ibrahem, 2006).

4. SARS-CoV Protease Inhibitors

• Derivatives based on similar chemical structures have been synthesized and tested as inhibitors of the SARS-CoV 3C-like protease. This suggests a potential application for the compound in the development of treatments for diseases caused by coronaviruses (Mohamed, Ibrahie, Amr, Abdalla, & Ibrahiem, 2015).